Cas no 1330-43-4 (Sodium tetraborate)

• Product Name: Sodium tetraborate
• CAS No: 1330-43-4
• MF: B₄Na₂O₇
• MW: 201.21934223175
• MDL: MFCD00081185
• CID: 41268
• PubChem ID: 24853761
• Update Time: 2025-06-17

Sodium tetraborate Chemical and Physical Properties

Names and Identifiers

• Anhydrous Borax
• Disodium tetraborate,anhydrous
• Sodium tetraborate
• Sodium Borate
• Boraxglass-ground
• Disodium tetraborate
• borascu
• BORAX
• BoraxNf
• boricin
• Buffer solution pH 9.2
• bura
• jaikin
• pH standard－Borax
• SodiuM Tetraborate, Anhydrous
• sodium tetrabotare
• solubor
• fr28
• FB 48
• Dehybor
• Na2B4O7
• B4-Na2-O7
• rasorite65
• DEHYBOR(R)
• BORAX GLASS
• BUFFER 4.01
• primary reference material of pH
• Sodium tetraborate,99%
• Borax Anhydrous
• Boric acid (H2B4O7), disodium salt
• Sodium boron oxide
• Sodium tetraborate anhydrous
• Borax200ck
• Sodium biborate
• HSDB 5025
• MFCD00163147
• 1330-43-4
• Borax, anhydrous
• 8191EN8ZMD
• Rasorite 65
• UNII-8191EN8ZMD
• SODIUM TETRABORATE [VANDF]
• Boron sodium oxide (B4Na2O7)
• Sodium borate, anhydrous
• Spraybor
• Granubor
• Sodium tetraborate (Na2B4O7)
• SODIUM BORATE [MI]
• AKOS030228253
• Boric acid (H2B4O7), sodium salt
• E-285
• INS-285
• DISODIUM BICYCLO[3.3.1]TETRABOROXANE-3,7-BIS(OLATE)
• DTXSID1049776
• FR 28
• EINECS 215-540-4
• Boric acid, disodium salt
• Sodium tetraborate, anhydrous, Puratronic
• DTXSID101014358
• Sodium pyroborate
• AKOS015903865
• SODIUM BORATE [WHO-DD]
• Sodium tetraborate,Trace metals grade 99.95%
• J-006292
• Sodiumtetraborate
• Komex
• disodium;3,7-dioxido-2,4,6,8,9-pentaoxa-1,3,5,7-tetraborabicyclo[3.3.1]nonane
• MFCD00081185
• Fused borax
• disodium;[oxido(oxoboranyloxy)boranyl]oxy-oxoboranyloxyborinate
• Borax, dehydrated
• Sodium borate anhydrous
• INS NO.285
• SODIUM TETRABORATE [HSDB]
• DB14505
• 12267-73-1
• sodium diborate
• Fused sodium borate
• Borax 30C
• Borax, fused
• 1310383-93-7

• MDL： MFCD00081185
• Inchi： 1S/B4O7.2Na/c5-1-7-3-9-2(6)10-4(8-1)11-3;;/q-2;2*+1
• InChI Key： UQGFMSUEHSUPRD-UHFFFAOYSA-N
• SMILES： [Na+].[Na+].O1B2OB([O-])OB1OB([O-])O2

Computed Properties

• Exact Mass: 201.98100
• Monoisotopic Mass: 234.16198
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 20
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 14
• XLogP3: 6.1

Experimental Properties

• Color/Form: Colorless or white crystalline powder
• Density: 2.367 g/mL at 25 °C(lit.)
• Melting Point: 741 °C (lit.)
• Boiling Point: 1575°C
• Flash Point: 1575°C
• Refractive Index: 1.501
• PH: 9.0-10.5 (25℃, 0.1M in H2O)
• Solubility: H2O: 0.1 M at 20 °C, clear, colorless
• Water Partition Coefficient: 26 g/L (20 ºC)
• Stability/Shelf Life: Stable. Incompatible with powdered metals.
• PSA: 92.27000
• LogP: -2.10280
• Merck: 14,8590
• Sensitiveness: Hygroscopic
• Solubility: Soluble in water, glycerol, insoluble in ethanol. Easily weathered.

Sodium tetraborate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H360
• Warning Statement： P201,P308+P313
• Hazardous Material transportation number：UN 1760 8/PG 2
• WGK Germany：1
• Hazard Category Code： 60-61
• Safety Instruction： 36/37-24/25-26-36-23
• FLUKA BRAND F CODES：34
• RTECS：ED4588000
• Hazardous Material Identification：
• Safety Term：S24/25
• TSCA：Yes
• Risk Phrases：R62
• Storage Condition：Easy to absorb moisture, sealed for storage.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds